N-(pyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide
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Description
N-(pyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide is a useful research compound. Its molecular formula is C20H14N4O and its molecular weight is 326.359. The purity is usually 95%.
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Scientific Research Applications
Immunomodulatory Applications
- Linomide, a quinoline-3-carboxamide derivative, has shown promise as an immunomodulator, particularly in the treatment of secondary progressive multiple sclerosis. Clinical trials have reported its efficacy in reducing the progression of the disease and the appearance of new active lesions in MRI scans, suggesting its potential in immunotherapy (Karussis et al., 1996)[https://consensus.app/papers/treatment-sclerosis-immunomodulator-linomide-karussis/f4995ccba4dc559eaae2d01f2c7d73e8/?utm_source=chatgpt].
Toxicology and Metabolism
- Studies on heterocyclic amines (HCAs) like MeIQx and PhIP, formed during the cooking of meat and present in tobacco smoke, provide insights into the metabolism and potential toxicological effects of similar compounds. These studies explore the formation of DNA adducts and the implications for human exposure, offering a foundation for understanding the metabolism and potential toxicity of structurally related compounds (Turteltaub et al., 1999)[https://consensus.app/papers/adduct-formation-metabolism-amines-humans-rodents-doses-turteltaub/5060e87ac72a5eddaa8ffb99edd7ce1b/?utm_source=chatgpt].
Environmental Exposure
- Research into the environmental exposure of organophosphorus and pyrethroid pesticides in South Australian preschool children highlights the significance of monitoring exposure to chemical compounds for public health. Such studies underscore the importance of assessing exposure to various chemicals, including potentially related quinoline derivatives, in different populations (Babina et al., 2012)[https://consensus.app/papers/exposure-organophosphorus-pyrethroid-pesticides-south-babina/8837324f30d959c8a93fd94490452bc8/?utm_source=chatgpt].
Pharmacokinetics
- The development of analytical methods for the quantification of food-derived bioactive pyridines in human plasma and urine post-coffee consumption demonstrates the advances in tracking the metabolism and pharmacokinetics of complex organic molecules. This is relevant for studying the absorption, distribution, metabolism, and excretion (ADME) of compounds like "N-(pyridin-2-yl)-2-(pyridin-4-yl)quinoline-4-carboxamide" (Lang et al., 2010)[https://consensus.app/papers/development-liquid-interaction-lang/27b72f40e2385595bb17e366f37f195e/?utm_source=chatgpt].
Properties
IUPAC Name |
N-pyridin-2-yl-2-pyridin-4-ylquinoline-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N4O/c25-20(24-19-7-3-4-10-22-19)16-13-18(14-8-11-21-12-9-14)23-17-6-2-1-5-15(16)17/h1-13H,(H,22,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUOAMUAFSHEQAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=NC=C3)C(=O)NC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.